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Compound of Interest

Compound Name: Spodumene (AILi(SiO3)2)

Cat. No.: B074402

This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals encountering low lithium recovery during spodumene
flotation experiments. The information is presented in a question-and-answer format to directly
address specific issues.

Frequently Asked Questions (FAQs)

Q1: My lithium recovery is unexpectedly low. What are the most common initial factors to
investigate?

Low lithium recovery in spodumene flotation can stem from several factors related to the ore
itself, the reagents used, and the process parameters. The most common initial areas to
investigate are:

o Ore Characteristics: The mineralogy of your ore is a primary factor. The presence of certain
gangue minerals like mica, feldspar, and quartz, which have similar surface properties to
spodumene, can lead to poor selectivity.[1][2][3] Weathering and surface oxidation of the ore
can also create alteration products that interfere with the flotation process.[1]

o Slime Content: Excessive slimes (very fine particles) are a major cause of low recovery.
They can coat the surface of spodumene particles, preventing collector adsorption, and also
consume large quantities of reagents.[1][4]
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» Reagent Scheme: An unoptimized reagent suite is a frequent issue. This includes incorrect
collector type or dosage, inappropriate pH levels, and insufficient depression of gangue
minerals.[2][5]

o Particle Size: The particle size distribution after grinding is critical. Over-grinding can
generate excessive slimes, while under-grinding may result in poor liberation of spodumene
from the gangue minerals.[4][6]

Q2: How can | determine if slimes are the cause of my low recovery, and what is the corrective
action?

Slimes interfere with selective flotation and consume expensive reagents.[1] If you suspect
slimes are the issue, you can perform a desliming step prior to flotation and compare the
results with your previous experiments.

Corrective Action: Desliming The most effective corrective action is to implement a desliming
stage before the conditioning and flotation steps.[1][7] This can be achieved through
techniques like hydrocycloning or sedimentation. Strengthening the stirring in the mixing tank
before flotation can also help disperse the sludge and improve the selectivity of reagents.[4]

Q3: My spodumene recovery is still low after desliming. How do | troubleshoot my reagent

suite?

An optimized reagent suite is crucial for selective spodumene flotation. The key components to
evaluate are the collector, pH modifier, and depressants.

o Collector: Fatty acids, such as oleic acid and tall oil, are common collectors for spodumene.
[5][8] However, their selectivity can be poor.[2][9] Consider testing different collectors,
including hydroxamic acids or mixed cationic/anionic collectors, which have shown improved
performance in some cases.[8][10] The collector dosage is also critical and should be
optimized.[11]

» pH Modifier: The pH of the pulp significantly impacts the surface charge of spodumene and
the effectiveness of the collector.[8] Spodumene flotation is typically carried out in a neutral
to alkaline pH range, often between 7.5 and 9.8.[8][11][12] Use pH regulators like sodium
hydroxide (NaOH) or lime (CaO) to adjust and maintain the target pH.[8]
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o Depressants: To improve selectivity, depressants are used to inhibit the flotation of gangue
minerals. Sodium silicate is commonly used to depress quartz, while starch or dextrine can
be used to depress spodumene itself in a reverse flotation scheme.[1][8]

A systematic approach to optimizing your reagent suite is to conduct bench-scale flotation
tests, varying one reagent parameter at a time while keeping others constant.

Q4: What are the optimal operating parameters for a typical spodumene flotation experiment?

While the optimal parameters will vary depending on the specific ore, the following table
summarizes typical ranges found in the literature that can serve as a starting point for your
experiments.

Parameter Typical Range/Value Source(s)
Grind Size ~200 mesh [4]

Pulp pH 75-9.8 [11][12]
Pulp Density 18% - 20% solids [1][11]
Collector Dosage (Oleic Acid) 1.4 kg/ton [11]
Conditioning Time 10 minutes [11]
Flotation Temperature 15°C [11]

Cell Rotor Speed 1040 RPM [11]

Q5: Can metal ions in my process water be affecting my results?

Yes, the presence of multivalent metal cations such as Fe?+, Ca?*, and Mg?* can significantly
impact spodumene flotation.[13] These ions can act as activators, improving the adsorption of
collectors onto the spodumene surface and thereby enhancing its floatability.[2][13] For
example, the addition of Ca?* ions has been shown to increase spodumene recovery to around
90%.[3] Conversely, high salinity and other impurities in process water can interfere with
reagent chemistry and reduce recovery.[6] It is important to analyze your process water to
understand its composition and its potential effects on flotation performance.
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Experimental Protocols

Protocol 1: Bench-Scale Flotation Test for Reagent Optimization

Objective: To determine the optimal dosage of collector and pH for maximizing spodumene
recovery.

Materials:

Representative ore sample, ground to the desired particle size.
» Laboratory flotation cell (e.g., Denver D12).[12]

e pH meter.

o Collector solution (e.g., sodium oleate).

e pH modifier solutions (e.g., NaOH, H2S0Oa).

o Depressant solution (e.g., sodium silicate), if required.

e Frother (e.g., MIBC).

Process water.

Procedure:
e Prepare a pulp of a specific density (e.g., 18% solids) in the flotation cell.[11]
¢ Adjust the pulp to the desired pH using the pH modifier solutions. Allow the pH to stabilize.

 If using a depressant, add it to the pulp and condition for a set amount of time (e.g., 3-5
minutes).

o Add the collector at the desired dosage and condition the pulp for a specified time (e.g., 10
minutes).[11]

o Add the frother and condition for a shorter period (e.g., 2 minutes).
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Open the air inlet and collect the froth for a predetermined time.

Filter, dry, and weigh the concentrate and tailings.

Analyze the concentrate and tailings for Li2O content to calculate recovery and grade.

Repeat the experiment, varying the collector dosage and pH to find the optimal conditions.

Visualizations

Caption: A step-by-step workflow for troubleshooting low lithium recovery in spodumene
flotation.

Caption: Key interdependent factors influencing spodumene flotation performance.

Caption: A simplified diagram of a typical spodumene flotation circuit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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